Cas no 560131-06-8 (Propanedioic acid, pentyl-2-propynyl-, diethyl ester)

• Product Name: Propanedioic acid, pentyl-2-propynyl-, diethyl ester
• CAS No: 560131-06-8
• MF: C₁₅H₂₄O₄
• MW: 268.348665237427
• CID: 1596749
• Update Time: 2024-09-12

Propanedioic acid, pentyl-2-propynyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, pentyl-2-propynyl-, diethyl ester
• Propanedioic acid, 2-pentyl-2-(2-propyn-1-yl)-, 1,3-diethyl ester

• Inchi： 1S/C15H24O4/c1-5-9-10-12-15(11-6-2,13(16)18-7-3)14(17)19-8-4/h2H,5,7-12H2,1,3-4H3
• InChI Key： BMLLMCNHCSKLCC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(CCCCC)(CC#C)C(OCC)=O

Computed Properties

• Exact Mass: 268.16752

Experimental Properties

• Density: 1.005±0.06 g/cm3(Predicted)
• Boiling Point: 339.4±32.0 °C(Predicted)
• PSA: 52.6